Cas no 90996-11-5 (Butanoic acid, 3,3,4,4,4-pentachloro-)

• Product Name: Butanoic acid, 3,3,4,4,4-pentachloro-
• CAS No: 90996-11-5
• MF: C₄H₃Cl₅O₂
• MW: 260.330416917801
• CID: 749526
• PubChem ID: 4196761
• Update Time: 2025-04-19

Butanoic acid, 3,3,4,4,4-pentachloro- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,3,4,4,4-pentachloro-
• 3,3,4,4,4-pentachlorobutanoic acid
• DTXSID20400689
• 90996-11-5
• 3,3,4,4,4-PENTACHLORO-BUTYRIC ACID
• AKOS024331690

• Inchi： 1S/C4H3Cl5O2/c5-3(6,1-2(10)11)4(7,8)9/h1H2,(H,10,11)
• InChI Key： DDHJPUOZKZMAMP-UHFFFAOYSA-N
• SMILES： ClC(C(Cl)(Cl)Cl)(CC(=O)O)Cl

Computed Properties

• Exact Mass: 259.854618g/mol
• Monoisotopic Mass: 257.857568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids